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Compound of Interest

Compound Name: (Boc-Cys-OH)2

Cat. No.: B557210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N'-di-Boc-L-cystine, CAS number

10389-65-8, a critical reagent in synthetic chemistry. This document outlines its

physicochemical properties, synthesis, and applications, with a focus on its role in peptide and

medicinal chemistry. Detailed experimental protocols and workflow visualizations are included

to support researchers in its effective utilization.

Core Compound Information
N,N'-di-Boc-L-cystine, often abbreviated as (Boc-Cys-OH)₂, is the disulfide-linked dimer of the

amino acid L-cysteine, where the amino groups are protected by tert-butyloxycarbonyl (Boc)

groups. This protection strategy enhances its stability and solubility, making it an invaluable

building block in peptide synthesis and the development of complex organic molecules.[1]

Physicochemical Properties
A summary of the key physicochemical properties of (Boc-Cys-OH)₂ is presented in the table

below for easy reference and comparison.
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Property Value References

CAS Number 10389-65-8 [2][3]

Molecular Formula C₁₆H₂₈N₂O₈S₂ [2][3]

Molecular Weight 440.53 g/mol [2][3]

Appearance White powder [1][4][5]

Melting Point 140 - 145 °C [5][6]

Optical Activity
[α]20/D −120±3°, c = 2% in

acetic acid
[2][5]

Solubility
Soluble in acetone, ethanol,

and DMSO.
[4][5]

Purity
≥98% (Capillary

Electrophoresis)
[2][5]

Safety and Handling
(Boc-Cys-OH)₂ is classified as a combustible solid and should be handled with appropriate

personal protective equipment, including eyeshields and gloves.[2] It is recommended to store

the compound at -20°C for long-term stability, protected from light and moisture.[4][5][6] For

short-term storage, +4°C is suitable.[5] The compound is stable for at least two years when

stored under the recommended conditions.[4][5]

Synthesis and Experimental Protocols
The synthesis of N,N'-di-Boc-L-cystine is a crucial process for its application in further chemical

transformations. Below is a detailed experimental protocol for its preparation.

Synthesis of N,N'-di-Boc-L-cystine
This protocol outlines the synthesis of (Boc-Cys-OH)₂ from L-Cystine.

Materials:

L-Cystine
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Water

Tetrahydrofuran (THF)

6 M Sodium Hydroxide (NaOH)

Di-tert-butyl dicarbonate ((Boc)₂O)

2 N Hydrochloric Acid (HCl)

Ethyl acetate

Brine solution

Sodium sulfate (Na₂SO₄)

Hexane

Procedure:

Dissolve L-Cystine (10 g, 41.6 mmol) in a 9:1 mixture of water and tetrahydrofuran (100 mL).

Adjust the pH of the solution to 10 by the dropwise addition of 6 M NaOH.

Add di-tert-butyl dicarbonate (24.5 g, 112.3 mmol) dropwise to the solution.

Stir the reaction mixture for 24 hours at room temperature.

Acidify the mixture to pH 2 by the dropwise addition of 2 N HCl with stirring.

Extract the product with ethyl acetate (3 x 200 mL).

Wash the combined organic layers with pH 2 water (2 x 100 mL) followed by a brine solution.

Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure to

obtain a white solid.

Wash the resulting white solid with hexane multiple times to yield pure N-Boc-L-Cystine.
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Expected Yield: 98%

A visual representation of this synthetic workflow is provided below.

Starting Materials

Reaction

Work-up

Purification

Final Product

L-Cystine

Dissolve in H2O/THF
Adjust pH to 10 with NaOH

(Boc)2O

Add (Boc)2O
Stir for 24h

Acidify to pH 2
with HCl

Extract with
Ethyl Acetate

Wash with acidic H2O
and Brine

Dry over Na2SO4
and Concentrate

Wash with Hexane

(Boc-Cys-OH)2
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Click to download full resolution via product page

Synthesis of (Boc-Cys-OH)₂.

Applications in Peptide Synthesis
(Boc-Cys-OH)₂ is a key reagent in peptide synthesis, particularly for the introduction of disulfide

bonds which are crucial for the structural integrity and biological activity of many peptides and

proteins.[1] It is primarily used in Boc solid-phase peptide synthesis (SPPS).

General Protocol for Disulfide Bridge Formation using
(Boc-Cys-OH)₂ in SPPS
The following is a generalized protocol for the incorporation of a disulfide bridge into a peptide

using (Boc-Cys-OH)₂. This protocol assumes a standard Boc/Bzl protection strategy on a

suitable resin (e.g., PAM resin).

Materials:

Peptide-resin (with a free amino group for coupling)

(Boc-Cys-OH)₂

Coupling reagents (e.g., HBTU, HOBt)

N,N-Diisopropylethylamine (DIEA)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Cleavage cocktail (e.g., HF/p-cresol)

Procedure:

Resin Swelling: Swell the peptide-resin in DCM.
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Coupling of (Boc-Cys-OH)₂:

Dissolve (Boc-Cys-OH)₂ and coupling reagents (e.g., HBTU/HOBt) in DMF.

Add DIEA to activate the carboxyl groups.

Add the activated amino acid solution to the swollen resin and agitate until the coupling is

complete (monitor with a Kaiser test).

Wash the resin thoroughly with DMF and DCM.

Boc Deprotection:

Treat the resin with a solution of 50% TFA in DCM to remove the remaining Boc group

from the coupled cystine.

Wash the resin with DCM and a neutralizing agent (e.g., 10% DIEA in DCM).

Peptide Chain Elongation: Continue the peptide synthesis by coupling the subsequent Boc-

protected amino acids to the newly deprotected amino group.

Cleavage and Deprotection:

Once the peptide synthesis is complete, treat the peptide-resin with a strong acid cleavage

cocktail (e.g., anhydrous HF with p-cresol as a scavenger) to cleave the peptide from the

resin and remove the side-chain protecting groups.

Purification: Purify the crude peptide containing the disulfide bridge using reverse-phase

high-performance liquid chromatography (RP-HPLC).

The general workflow for this application is illustrated below.
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Solid-Phase Peptide Synthesis (SPPS)

Cleavage and Purification

Final Product

Peptide-Resin
(Free N-terminus)

Couple (Boc-Cys-OH)2
using HBTU/DIEA

Boc Deprotection
(50% TFA/DCM)

Elongate Peptide Chain
(Standard Boc-SPPS cycles)

Cleave from Resin
(e.g., HF/p-cresol)

Purify by RP-HPLC

Disulfide-Bridged Peptide

Click to download full resolution via product page

Application of (Boc-Cys-OH)₂ in SPPS.

Further Applications
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Beyond its primary role in introducing disulfide bridges, (Boc-Cys-OH)₂ serves as a versatile

starting material for various chemical transformations.

Synthesis of Asymmetric Cystine Peptides: It can be used in enzymatic catalysis with

immobilized papain to obtain asymmetric cystine peptides.[4][5]

Preparation of S-isoacyl Dipeptide Building Blocks: It serves as an educt for the synthesis of

S-isoacyl dipeptide building blocks.[4][5]

Bioconjugation: The compound is utilized in bioconjugation processes to link biomolecules to

drugs or imaging agents, which can enhance their therapeutic efficacy and targeting

capabilities.[1]

Drug Development: In medicinal chemistry, it plays a significant role in the design of novel

therapeutics, including targeted drug delivery systems and enzyme inhibitors, by facilitating

the creation of stable linkages within or between molecules.[1]

Conclusion
N,N'-di-Boc-L-cystine (CAS 10389-65-8) is a fundamental building block for chemists engaged

in peptide synthesis and drug development. Its well-defined physicochemical properties and

the robust protocols for its synthesis and application make it an indispensable tool for the

controlled introduction of disulfide bonds, contributing to the structural integrity and biological

function of synthetic peptides. The detailed information and protocols provided in this guide are

intended to empower researchers to effectively utilize this versatile compound in their scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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